Cas no 131-48-6 (N-Acetylneuraminic acid)

• Product Name: N-Acetylneuraminic acid
• CAS No: 131-48-6
• MF: C₁₁H₁₉NO₉
• MW: 309.27
• MDL: MFCD00006620
• CID: 36266
• PubChem ID: 445063
• Update Time: 2025-08-27

N-Acetylneuraminic acid Chemical and Physical Properties

Names and Identifiers

• N-Acetylneuraminic acid
• 5-Acetamido-3,5-dideoxy-D-glycero-D-galactonulosonic acid
• o-Sialic acid
• Galactononulosonic acid
• Lactaminic acid
• NANA
• N-Acetylneuraminic Acid Hydrate
• (-)-N-ACETYLNEURAMIC ACID
• ACETYLNEURAMINIC ACID, N-(RG)
• N-​Acetylneuraminic Acid
• N-ACETYL-D-[2-13C]NEURAMINIC ACID
• 5-AcetaMido-3,5-Dideoxy-D-Glycero-D-Galacto-Nonulopyranosonic Acid
• 5-AcetaMido-3,5-dideoxy-D-glycero-D-galactononulosonic acid
• 5-Acetamido-3,5-dideoxy-D-glycero-D-galactononulosonic acid,Lactaminic acid,NAN
• Aceneuramic acid
• N-acetyl-D-neuraminic acid
• NAN
• NANA H2O
• NANA TYPE IV-S
• NANA TYPE VI
• NEU5AC
• SIALIC ACID
• sialic acid powder
• Sialomucin
• 5-Acetamido-3,5-dideoxy-D-glycero-D-galacto-nonulopyranosonic Acid Hydrate
• NANA Hydrate
• Neu5Ac Hydrate
• 5-(Acetylamino)-3,5-Dideoxy-D-glycero-D-galacto-non-2-ulopyranosonic Acid
• N-Acetyl-Neuraminic Acid
• D-glycero-5-acetamido-3,5-dideoxy-D-galacto-Non-2-ulo-pyranosonic Acid
• 5-(Acetylamino)-3,5-Dideoxy-D-glycero-D-galacto-non-2-nonulosonic Acid
• 5-(Acetylamino)-3,5-Dideoxy-D-glycero-D-galacto-2-nonulopyranosonic Acid
• 5-(Acetylamino)-3,5-Dideoxy-D-glycero-D-galacto-2-nonulosonic Acid
• N-acetylneuraminate
• NeuAc
• Acido aceneuramico
• Acide aceneuramique
• Acidium aceneuramicum
• 5-(acetylamino)-3,5-dideoxy-d-glycero-d-galacto-2-nonulosonicaci
• 5-ACETAMIDO-3,5-DIDEOXY-D-GLYCERO-D-GALACTO-2-NONU
• 5-ACETAMIDO-3,5-DIDEOXY-D-GLYCERO-D-GALACTO-2-NONULOSONIC ACID
• 5-ACETYLAMINO-3,5-DIDEOXY-D-GLYCERO-D-GALACTO-2-NONULOSONIC ACID
• 5-acetamido-3,5-dideoxy-D-glycero-D-galacto-non-2-ulopyranosonic acid
• SQVRNKJHWKZAKO-LUWBGTNYSA-N
• 131-48-6
• Epitope ID:146100
• 489-46-3
• F_FULL_00010000000000_GS_6869
• NSC111756
• 5-(acetylamino)-3,5-dideoxy-d-glycero-d-galacto-2-nonulosonicaci;Galactononulosonic acid
• (4S,5R,6R)-5-acetamido-2,4-bis(oxidanyl)-6-[(1R,2R)-1,2,3-tris(oxidanyl)propyl]oxane-2-carboxylic acid
• WURCS=2.0/1,1,0/(Aad21122h-2x_2-6_5*NCC/3=O)/1/
• CHEMBL4280954
• bmse000057
• A806270
• NSC 111756
• 5-N-Acetylneuraminic acid
• 5-n-acetyl-neuraminic acid
• (4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]tetrahydropyran-2-carboxylic acid
• CHEBI:17012
• Acid, N-Acetylneuraminic
• BDBM50468556
• N Acetylneuraminic Acid
• SCHEMBL236448
• C00270
• AKOS025311078
• Neuraminic acid, N-acetyl-
• Acid, Sialic
• 5-N-Acetyl-D-neuraminic acid
• N-Acetyl-b-neuraminate
• A-1600
• Q27120624
• UNII-TIP79W5HPN
• 5-(acetylamino)-3,5-dideoxy-D-glycero-b-D-galacto-2-Nonulopyranosonate
• N-acetyl-beta-neuraminic acid
• 5-(acetylamino)-3,5-dideoxy-delta-glycero-delta-galacto-2-Nonulosonic acid
• 5-N-Acetyl-beta-delta-neuraminic acid
• MFCD00006620
• EN300-174088
• .BETA.-NEURAMINIC ACID, N-ACETYL-
• N-acetylneuramic acid
• (-)-N-acetyl-beta-neuraminic acid
• N-ACETYL-.BETA.-D-NEURAMINIC ACID
• (-)-N-ACETYL-.BETA.-NEURAMINIC ACID
• 5-N-Acetyl-b-D-neuraminic acid
• (2S,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• CCG-267571
• AKOS016004587
• MLS002207179
• beta-5-acetamido-3,5-dideoxy-delta-glycero-delta-galacto-Nonulopyranosonate
• 5-(acetylamino)-3,5-dideoxy-D-glycero-beta-D-galacto-non-2-ulopyranosonic acid
• N-Acetyl-b-D-neuraminate
• CHEMBL165084
• Z1741971506
• N-Acetyl-delta-neuraminate
• DB04265
• 5-N-Acetylneuraminate
• D-GLYCERO-.BETA.-D-GALACTO-2-NONULOPYRANOSONIC ACID, 5-(ACETYLAMINO)-3,5-DIDEOXY-
• beta-5-acetamido-3,5-dideoxy-delta-glycero-delta-galacto-Nonulopyranosonic acid
• 028D6D24-32A0-45ED-857E-4138653435FB
• D-GLYCERO-D-GALACTO-NONULOPYRANOSONIC ACID, 5-ACETAMIDO-3,5-DIDEOXY-, .BETA.-
• aceneuramic-acid
• 5-(acetylamino)-3,5-dideoxy-delta-glycero-delta-galacto-2-Nonulosonate
• 5-acetamido-3,5-dideoxy-D-glycero-D-galacto-Nonulosonate
• 4mnp
• N-Acetyl-delta-neuraminic acid
• 5-acetamido-3,5-dideoxy-delta-glycero-delta-galacto-Nonulosonic acid
• NS00069207
• Neuraminic acid, N-acetyl
• 5-(acetylamino)-3,5-dideoxy-delta-glycero-beta-delta-galacto-2-Nonulopyranosonic acid
• TIP79W5HPN
• SLB
• N-Acetyl-beta-delta-neuraminic acid
• 5-N-ACETYL-BETA-D-NEURAMINIC ACID
• N-Acetylneuraminic acid, from Escherichia coli, >=98%
• 19342-33-7
• 5-(acetylamino)-3,5-dideoxy-D-glycero-b-D-galacto-2-Nonulopyranosonic acid
• (2S,4S,5R,6R)-5-Acetamido-2,4-dihydroxy-6-((1R,2R)-1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylic acid
• BDBM50063302
• AS-13907
• N-(-)-ACETYLNEURAMINIC ACID
• BRD-K36262466-001-06-3
• 5-(acetylamino)-3,5-dideoxy-delta-glycero-beta-delta-galacto-2-Nonulopyranosonate
• Acetylneuraminic acid
• A1105
• C19910
• b-5-acetamido-3,5-dideoxy-D-glycero-D-galacto-Nonulopyranosonate
• N-Acetyl-b-D-neuraminic acid
• SMR000857174
• N-Acetylneuraminic acid, cell culture tested, >=95%
• 5-(acetylamino)-3,5-dideoxy-D-glycero-D-galacto-2-Nonulosonate
• Neu-5Ac
• 5-N-Acetyl-delta-neuraminate
• 5-acetamido-3,5-dideoxy-D-glycero-beta-D-galacto-non-2-ulopyranosonic acid
• N-ACETYL-.BETA.-NEURAMINIC ACID
• N-Acetyl-D-neuraminate
• N-Acetyl-beta-delta-neuraminate
• b-5-acetamido-3,5-dideoxy-D-glycero-D-galacto-Nonulopyranosonic acid
• AC-24185
• s4792
• (-)-N-Acetylneuraminic acid, synthetic, crystalline
• 5-acetamido-3,5-dideoxy-delta-glycero-delta-galacto-Nonulosonate
• DTXSID80864309
• N-Acetylsialic acid
• CHEBI:45744
• beta-Neu5Ac
• b-sialic acid
• 5-N-Acetyl-delta-neuraminic acid
• N-Acetylneuraminic acid, synthetic, >=95%
• N-ACETYL-.BETA.-NEURAMINIC ACID, (-)-
• N-Acetylsialate
• N-acetyl-beta-D-neuraminic acid
• SCHEMBL22412
• Lactaminate
• 5-N-Acetyl-D-neuraminate
• N-Acetylneuramate
• N-Acetylneuraminic acid, analytical standard
• BETA-SIALIC ACID
• N-acetyl-neuraminate
• (2S,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]tetrahydropyran-2-carboxylic acid
• 4mmp
• Neuraminic acid, N-acetyl- Starburst 4th Generation

• MDL： MFCD00006620
• Inchi： 1S/C11H19NO9/c1-4(14)12-7-5(15)2-11(20,10(18)19)21-9(7)8(17)6(16)3-13/h5-9,13,15-17,20H,2-3H2,1H3,(H,12,14)(H,18,19)/t5-,6+,7+,8+,9+,11?/m0/s1
• InChI Key： SQVRNKJHWKZAKO-LUWBGTNYSA-N
• SMILES： O1C(C(=O)O[H])(C([H])([H])[C@@]([H])([C@]([H])([C@]1([H])[C@@]([H])([C@@]([H])(C([H])([H])O[H])O[H])O[H])N([H])C(C([H])([H])[H])=O)O[H])O[H]
• BRN： 1716283

Computed Properties

• Exact Mass: 309.10600
• Monoisotopic Mass: 309.10598118 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -3.5
• Topological Polar Surface Area: 177
• Molecular Weight: 309.27

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1.3580 (rough estimate)
• Melting Point: 186°C(lit.)
• Boiling Point: 395.6°C at 760 mmHg
• Flash Point: 193ºC
• Refractive Index: -32 ° (C=1, H2O)
• Solubility: 50 g/L (20°C)
• Water Partition Coefficient: 50 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 176.78000
• LogP: -3.48090
• Merck: 8484
• Specific Rotation: -32 º (c=2,water)
• Sensitiveness: Air Sensitive
• Solubility: Soluble in water and methanol, slightly soluble in ethanol, insoluble in ether, acetone and chloroform.
• pka: 2.41±0.54(Predicted)

N-Acetylneuraminic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10-23
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：−20°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds N-acylneuraminic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
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